Cas no 1482132-75-1 (1-Amino-3-(3,5-dimethoxyphenyl)propan-2-ol)

• Product Name: 1-Amino-3-(3,5-dimethoxyphenyl)propan-2-ol
• CAS No: 1482132-75-1
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 6257913
• PubChem ID: 82394615
• Update Time: 2025-06-27

1-Amino-3-(3,5-dimethoxyphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1819187
• 1482132-75-1
• 1-amino-3-(3,5-dimethoxyphenyl)propan-2-ol
• 1-Amino-3-(3,5-dimethoxyphenyl)propan-2-ol

• Inchi： 1S/C11H17NO3/c1-14-10-4-8(3-9(13)7-12)5-11(6-10)15-2/h4-6,9,13H,3,7,12H2,1-2H3
• InChI Key： NHEDCRNRRQGDNF-UHFFFAOYSA-N
• SMILES： OC(CN)CC1C=C(C=C(C=1)OC)OC

Computed Properties

• Exact Mass: 211.12084340g/mol
• Monoisotopic Mass: 211.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 64.7Ų

Additional information on 1-Amino-3-(3,5-dimethoxyphenyl)propan-2-ol

Introduction to 1-Amino-3-(3,5-dimethoxyphenyl)propan-2-ol (CAS No. 1482132-75-1)

1-Amino-3-(3,5-dimethoxyphenyl)propan-2-ol, identified by its Chemical Abstracts Service (CAS) number 1482132-75-1, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a primary amine and a dimethoxyphenyl substituent, has garnered attention due to its structural versatility and potential applications in drug discovery. The presence of both polar and aromatic functional groups makes it a promising candidate for further exploration in medicinal chemistry.

The structure of 1-Amino-3-(3,5-dimethoxyphenyl)propan-2-ol consists of a propanol backbone with an amino group at the first carbon and a 3,5-dimethoxybenzene ring attached to the third carbon. This configuration imparts unique electronic and steric properties, which can be exploited in the design of novel bioactive molecules. The dimethoxyphenyl moiety, in particular, is known for its ability to modulate enzyme activity and receptor binding, making it a valuable scaffold in the development of therapeutic agents.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic behavior of this compound. Studies suggest that the hydrophilic nature of the amino group and the hydrophobicity of the aromatic ring contribute to its solubility profile, which is critical for oral and intravenous administration. Additionally, the metabolic stability of 1-Amino-3-(3,5-dimethoxyphenyl)propan-2-ol has been assessed through in vitro studies, revealing a promising half-life that could support its use in long-term therapeutic regimens.

In the context of drug discovery, this compound has been explored as a precursor for more complex derivatives. The amine functionality allows for further derivatization via reductive amination or nucleophilic substitution reactions, enabling the creation of libraries of analogs with tailored biological activities. Researchers have particularly focused on its potential as an intermediate in the synthesis of kinase inhibitors and other small-molecule drugs targeting neurological disorders.

The synthetic pathways for 1-Amino-3-(3,5-dimethoxyphenyl)propan-2-ol have been optimized to enhance yield and purity. Modern techniques such as flow chemistry and catalytic hydrogenation have been employed to streamline production processes. These advancements not only reduce costs but also improve scalability, making it more feasible for industrial applications. The compound's synthesis involves multi-step reactions, including Grignard additions and palladium-catalyzed cross-coupling reactions, which highlight its complexity and synthetic interest.

Emerging research indicates that derivatives of 1-Amino-3-(3,5-dimethoxyphenyl)propan-2-ol may exhibit significant therapeutic potential in treating inflammatory diseases. The anti-inflammatory properties observed in related compounds suggest that this molecule could modulate cytokine release and inhibit inflammatory pathways. Preclinical studies have demonstrated promising results when tested against models of chronic inflammation, paving the way for further clinical investigations.

The toxicological profile of 1-Amino-3-(3,5-dimethoxyphenyl)propan-2-ol has been thoroughly evaluated through acute toxicity assays and chronic exposure studies. Preliminary data suggest low toxicity at therapeutic doses, with minimal off-target effects observed. However, comprehensive safety assessments are still ongoing to fully characterize its long-term effects. These studies are crucial for ensuring patient safety if this compound or its derivatives are to be used in human trials.

In conclusion, 1-Amino-3-(3,5-dimethoxyphenyl)propan-2-ol (CAS No. 1482132-75-1) represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in drug development pipelines. As research continues to uncover new applications and synthetic strategies for this compound, it is likely to play an increasingly important role in the discovery and formulation of novel therapeutics.